2-(3-(Difluoromethyl)piperidin-1-yl)ethan-1-ol
Overview
Description
2-(3-(Difluoromethyl)piperidin-1-yl)ethan-1-ol, also known as 2-Difluoromethylpiperidine, is an organic compound with a molecular formula of C6H12F2NO. It is a colorless liquid that is soluble in water and alcohols. 2-Difluoromethylpiperidine is an important intermediate in the synthesis of pharmaceuticals and other compounds. It has been used in the synthesis of a variety of compounds, including anti-inflammatory agents, anticonvulsants, analgesics, and anti-cancer agents.
Scientific Research Applications
Drug Discovery
Piperidine derivatives have been explored in drug discovery due to their pharmacological properties. The presence of functional groups like halogen, carboxyl, nitro, or methyl can increase the cytotoxicity of these compounds, making them potential candidates for anticancer drugs .
Antioxidant Properties
Compounds with a piperidine moiety, such as piperine, exhibit powerful antioxidant action by inhibiting free radicals. This suggests that similar compounds could be used in developing treatments for oxidative stress-related diseases .
Antiviral Agents
Some piperidine-based compounds have shown potent antiviral activity, targeting proteases of viruses like SARS-CoV-2. This indicates a possible application in designing antiviral drugs .
Synthesis of Novel Compounds
Piperidine derivatives are used as intermediates in the synthesis of various novel compounds with potential therapeutic applications. This includes the design and synthesis of molecules with anti-inflammatory and antiviral properties .
Structure–Activity Relationship (SAR) Studies
These studies are crucial in understanding the relationship between the chemical structure of a compound and its biological activity. Piperidine derivatives are often used in SAR studies to develop more effective pharmaceutical agents .
Chemical Research
Piperidine derivatives are subjects of extensive chemical research due to their versatile reactivity, which allows for intra- and intermolecular reactions leading to various novel structures like spiropiperidines and condensed piperidines .
properties
IUPAC Name |
2-[3-(difluoromethyl)piperidin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2NO/c9-8(10)7-2-1-3-11(6-7)4-5-12/h7-8,12H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHDGDLIZJVQAJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCO)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(Difluoromethyl)piperidin-1-yl)ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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